Cas no 887973-89-9 (5-(2-methylphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(2-methylphenyl)pyridine-3-carbaldehyde
• CAS No: 887973-89-9
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1033417
• PubChem ID: 24729838
• Update Time: 2025-05-20

5-(2-methylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(o-Tolyl)nicotinaldehyde
• 5-(o-Tolyl)nicotildehyde
• 5-O-TOLYLPYRIDINE-3-CARBALDEHYDE
• 5-(2-methylphenyl)pyridine-3-carbaldehyde
• AB24169
• AKOS006229126
• 887973-89-9
• J-517895
• DTXSID90646996
• 5-(2-METHYLPHENYL)NICOTINALDEHYDE

• Inchi： 1S/C13H11NO/c1-10-4-2-3-5-13(10)12-6-11(9-15)7-14-8-12/h2-9H,1H3
• InChI Key： STPWPRJGLDAHDN-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-methylphenyl)pyridine-3-carbaldehyde

Recent Advances in the Study of 5-(2-methylphenyl)pyridine-3-carbaldehyde (CAS: 887973-89-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-methylphenyl)pyridine-3-carbaldehyde (CAS: 887973-89-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, aiming to explore its therapeutic and diagnostic potential.

One of the key areas of interest is the role of 5-(2-methylphenyl)pyridine-3-carbaldehyde as a versatile intermediate in the synthesis of bioactive molecules. Researchers have reported its utility in the construction of complex pharmacophores, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's aldehyde functionality allows for diverse chemical modifications, enabling the creation of libraries of derivatives with varied biological activities. Recent synthetic methodologies have emphasized green chemistry approaches, improving yield and reducing environmental impact.

In terms of biological activity, preliminary studies have demonstrated that 5-(2-methylphenyl)pyridine-3-carbaldehyde exhibits moderate inhibitory effects on certain enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, it has been shown to interact with specific protein targets involved in signal transduction pathways, suggesting its potential as a lead compound for further optimization. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its pharmacological profile.

Another noteworthy development is the application of 5-(2-methylphenyl)pyridine-3-carbaldehyde in the design of fluorescent probes and imaging agents. Its structural motif has been exploited to develop sensors for detecting biologically relevant analytes, such as reactive oxygen species (ROS) and metal ions, in cellular environments. These probes have proven valuable in studying disease mechanisms and monitoring therapeutic responses in real-time.

Despite these advancements, challenges remain in the practical application of 5-(2-methylphenyl)pyridine-3-carbaldehyde. Issues such as solubility, stability, and bioavailability need to be addressed to enhance its utility in drug development. Future research directions may include structural optimization, formulation strategies, and comprehensive toxicological assessments to bridge the gap between laboratory findings and clinical applications.

In conclusion, 5-(2-methylphenyl)pyridine-3-carbaldehyde (CAS: 887973-89-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications, from drug discovery to diagnostic tools, highlight its versatility and potential impact on the field. Continued interdisciplinary efforts will be essential to unlock its full potential and translate research findings into tangible therapeutic benefits.